Cas no 2877646-19-8 (6-methyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-1,3-benzothiazole)

• Product Name: 6-methyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-1,3-benzothiazole
• CAS No: 2877646-19-8
• MF: C₁₇H₁₅N₅S
• MW: 321.399501085281
• CID: 5328612
• PubChem ID: 165435905
• Update Time: 2025-06-09

6-methyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• F6747-6599
• AKOS040862763
• 6-methyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-1,3-benzothiazole
• 2877646-19-8
• 3-[1-(6-Methyl-2-benzothiazolyl)-3-azetidinyl]-1,2,4-triazolo[4,3-a]pyridine

• Inchi： 1S/C17H15N5S/c1-11-5-6-13-14(8-11)23-17(18-13)21-9-12(10-21)16-20-19-15-4-2-3-7-22(15)16/h2-8,12H,9-10H2,1H3
• InChI Key： HFJXXQUTCOBFCW-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CN(C4=NC5=CC=C(C)C=C5S4)C3)N1C=CC=C2

Computed Properties

• Exact Mass: 321.10481667g/mol
• Monoisotopic Mass: 321.10481667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.78±0.10(Predicted)

Additional information on 6-methyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-1,3-benzothiazole

Introduction to 6-methyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-1,3-benzothiazole (CAS No. 2877646-19-8)

6-methyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-1,3-benzothiazole (CAS No. 2877646-19-8) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. This compound belongs to a class of heterocyclic molecules that incorporate multiple nitrogen-containing rings, which are known to be pivotal in the design of bioactive agents. The presence of a benzothiazole core, combined with an azetidine and triazolopyridine moiety, suggests a high degree of structural complexity that may contribute to its interaction with biological targets.

The benzothiazole moiety is a well-established pharmacophore in drug discovery, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. Its structure allows for favorable interactions with enzymes and receptors due to its aromatic system and electron-rich nature. In particular, the 1,3-benzothiazole ring system is often found in therapeutic agents due to its ability to modulate enzyme activity and cellular signaling pathways. The compound under discussion incorporates this motif in a way that extends its potential utility beyond traditional applications.

The nitrogen-rich [1,2,4]triazolo[4,3-a]pyridine ring is another key feature of this molecule. Triazolopyridines are known for their ability to act as scaffolds for kinase inhibitors and other enzyme-targeting agents. The triazolo[4,3-a]pyridine core provides a rigid structure that can be optimized for binding affinity and selectivity against specific biological targets. The integration of this moiety into the 6-methyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-1,3-benzothiazole framework suggests that the compound may exhibit inhibitory activity against various enzymes or receptors involved in disease pathways.

The azetidine ring further contributes to the structural diversity of this compound. Azetidine derivatives are less explored compared to other heterocycles such as piperidine or cyclohexane analogs, but they offer unique spatial and electronic properties that can be exploited in drug design. The incorporation of an azetidine ring into the 6-methyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-1,3-benzothiazole structure may enhance its binding interactions by providing additional hydrogen bonding opportunities or by influencing the conformational flexibility of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The 6-methyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-1,3-benzothiazole scaffold has been subjected to virtual screening campaigns to identify potential hits against various biological targets. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation pathways. These findings are particularly intriguing given the growing interest in targeting metabolic reprogramming in cancer cells as a therapeutic strategy.

In vitro studies have begun to explore the pharmacological profile of 6-methyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-1,3-benzothiazole. Initial assays have shown promising results in terms of cytotoxicity against certain cancer cell lines. The compound's ability to induce apoptosis or inhibit proliferation in these cells suggests that it may serve as a lead compound for further development into an anticancer therapeutic agent. Additionally, preliminary data indicate that the molecule may interact with mitochondrial enzymes involved in energy metabolism pathways commonly dysregulated in cancer cells.

The synthesis of 6-methyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-1,3-benzothiazole presents several challenges due to its complex architecture. Multi-step synthetic routes involving cyclization reactions and nucleophilic substitutions are required to construct the desired heterocyclic framework. Recent improvements in synthetic methodologies have made it possible to streamline these processes while maintaining high yields and purity standards. Advances in transition metal-catalyzed reactions have also facilitated the introduction of functional groups at specific positions within the molecule.

The pharmacokinetic properties of 6-methyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-1,3-benzothiazole are currently under investigation. Initial pharmacokinetic studies suggest that the compound exhibits moderate solubility in aqueous buffers but poor oral bioavailability due to rapid metabolic clearance. Efforts are underway to optimize its physicochemical properties through structural modifications aimed at improving solubility and reducing metabolic degradation.

Future research directions for 6-methyl-2-(3-{[1,2，